Cas no 1125-51-5 (Phenol, 3,4-dibromo-2,6-dimethyl-)

Phenol, 3,4-dibromo-2,6-dimethyl- structure
1125-51-5 structure
Product Name:Phenol, 3,4-dibromo-2,6-dimethyl-
CAS No:1125-51-5
MF:C8H8Br2O
MW:279.956521034241
CID:97250
PubChem ID:12308077
Update Time:2025-04-18

Phenol, 3,4-dibromo-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3,4-dibromo-2,6-dimethyl-
    • 3,4-dibromo-2,6-dimethylphenol
    • DTXSID30487067
    • 3,4-dibromo-2,6-dimethyl phenol
    • SCHEMBL6433514
    • 1125-51-5
    • Inchi: 1S/C8H8Br2O/c1-4-3-6(9)7(10)5(2)8(4)11/h3,11H,1-2H3
    • InChI Key: GNDIVIKZOWZSHY-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C)C(=C1C)O)Br

Computed Properties

  • Exact Mass: 277.89414
  • Monoisotopic Mass: 277.89419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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